4-(3,5-Dicarboxyphenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 5-(4-carboxy-3-nitrophenyl)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C15H9NO8/c17-13(18)9-3-8(4-10(5-9)14(19)20)7-1-2-11(15(21)22)12(6-7)16(23)24/h1-6H,(H,17,18)(H,19,20)(H,21,22)
• InChI Key: XQLQIZJWILHDDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)C(=O)O)C(=O)O)[N+](=O)[O-])C(=O)O
• Molecular Formula: C15H9NO8
• DSSTOX Substance ID: DTXSID20691898
• Molecular Weight: 331.23 g/mol
• CAS RN: 1261916-93-1

Description

4-(3,5-Dicarboxyphenyl)-2-nitrobenzoic acid (DCNB) is a compound used in many scientific applications. It is a white solid with a molecular weight of 260.2 g/mol, and a melting point of 145-147°C. DCNB is widely used in organic synthesis, biochemistry, and drug discovery. It is also used in various scientific research applications such as enzyme inhibition, protein-protein interactions, and cellular imaging.

Scientific Research Applications

4-(3,5-Dicarboxyphenyl)-2-nitrobenzoic acid, 95% has been used in various scientific research applications. It has been used in enzyme inhibition studies to investigate the effects of various enzymes on the metabolism of drugs. Furthermore, it has been used to study protein-protein interactions, as well as for cellular imaging. 4-(3,5-Dicarboxyphenyl)-2-nitrobenzoic acid, 95% has also been used in the synthesis of various drugs, including anticonvulsants, anti-inflammatory agents, and antidiabetics.

Mechanism of Action

4-(3,5-Dicarboxyphenyl)-2-nitrobenzoic acid, 95% acts as an inhibitor of enzymes involved in the metabolism of drugs. It binds to the active site of the enzyme, blocking its activity and preventing the metabolism of the drug. Furthermore, 4-(3,5-Dicarboxyphenyl)-2-nitrobenzoic acid, 95% has been found to inhibit the activity of several enzymes involved in the metabolism of drugs, including cytochrome P450, glucuronosyltransferase, and aldehyde oxidase.
Biochemical and Physiological Effects
4-(3,5-Dicarboxyphenyl)-2-nitrobenzoic acid, 95% has been found to have several biochemical and physiological effects. It has been found to inhibit the activity of several enzymes involved in the metabolism of drugs, including cytochrome P450, glucuronosyltransferase, and aldehyde oxidase. In addition, 4-(3,5-Dicarboxyphenyl)-2-nitrobenzoic acid, 95% has been found to inhibit the activity of several other enzymes, including xanthine oxidase, monoamine oxidase, and aldose reductase. Furthermore, 4-(3,5-Dicarboxyphenyl)-2-nitrobenzoic acid, 95% has been found to have anti-inflammatory and antidiabetic effects.

Advantages and Limitations for Lab Experiments

4-(3,5-Dicarboxyphenyl)-2-nitrobenzoic acid, 95% has several advantages and limitations for lab experiments. One of the main advantages of using 4-(3,5-Dicarboxyphenyl)-2-nitrobenzoic acid, 95% is that it is a relatively inexpensive compound. Furthermore, it is easy to synthesize and can be stored at room temperature, which makes it ideal for long-term storage. However, 4-(3,5-Dicarboxyphenyl)-2-nitrobenzoic acid, 95% is not very soluble in water, and its solubility in organic solvents is limited. In addition, 4-(3,5-Dicarboxyphenyl)-2-nitrobenzoic acid, 95% is not very stable, and it can decompose when exposed to light or heat.

Future Directions

4-(3,5-Dicarboxyphenyl)-2-nitrobenzoic acid, 95% has potential applications in a variety of fields. It could be used to investigate the effects of various drugs on the metabolism of enzymes, as well as to study protein-protein interactions and cellular imaging. Additionally, 4-(3,5-Dicarboxyphenyl)-2-nitrobenzoic acid, 95% could be used to synthesize various drugs, including anticonvulsants, anti-inflammatory agents, and antidiabetics. Finally, 4-(3,5-Dicarboxyphenyl)-2-nitrobenzoic acid, 95% could be used to investigate the biochemical and physiological effects of various drugs, as well as to study the effects of various environmental pollutants on the human body.

Synthesis Methods

4-(3,5-Dicarboxyphenyl)-2-nitrobenzoic acid, 95% can be synthesized from 4-nitrobenzoic acid and 3,5-dicarboxyphenylhydrazine in three steps. First, the nitrobenzoic acid is reacted with hydrazine in aqueous acetic acid to form the hydrazone. Then, the hydrazone is heated with acetic anhydride to form the dicarboxylic acid. Finally, the dicarboxylic acid is heated with sodium nitrite to form the desired 4-(3,5-Dicarboxyphenyl)-2-nitrobenzoic acid, 95%.